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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407

Diisobutyl Ether: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl ether (DIBE) is a colorless, flammable liquid with a characteristic ether-like odor. Its
chemical formula is CsH1sO, and it is structurally characterized by an oxygen atom bonded to
two isobutyl groups. This guide provides an in-depth overview of the chemical properties,
structure, and relevant experimental protocols for diisobutyl ether, tailored for a technical
audience in research and development.

Chemical Structure and Identification

The structure of diisobutyl ether consists of two isobutyl groups linked through an ether
oxygen. The IUPAC name is 1-isobutoxy-2-methylpropane.

Molecular Structure Visualization:

Caption: Molecular structure of diisobutyl ether.

Physicochemical Properties
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A summary of the key physicochemical properties of diisobutyl ether is presented in the table

below.
Property Value Reference
Molecular Formula CsH1s0
Molecular Weight 130.23 g/mol
CAS Number 628-55-7
IUPAC Name 1-isobutoxy-2-methylpropane
Appearance Colorless liquid
Boiling Point 122 °C
Density 0.760 g/mL [1]
Flash Point 9°C
Solubility Insoluble in water

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of diisobutyl
ether.

'H NMR Spectroscopy

The proton NMR spectrum of diisobutyl ether is characterized by three main signals
corresponding to the different proton environments in the isobutyl groups.

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~3.15 Doublet 2H -O-CHz2-CH(CHs)2

~1.84 Multiplet 1H -O-CH2-CH(CHs)2

~0.90 Doublet 6H -O-CH2-CH(CHs)2
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Note: Predicted chemical shifts. Actual values may vary slightly depending on the solvent and

experimental conditions.

3C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

~775 -O-CH2-CH(CH3)2
~28.5 -O-CH2-CH(CHs3)2
~19.5 -O-CH2-CH(CHs3)2

Note: Predicted chemical shifts. Actual values may vary slightly depending on the solvent and

experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of diisobutyl ether is dominated by C-H and C-O stretching vibrations.

Wavenumber (cm~12) Intensity Assignment
2850-3000 Strong C-H stretch (alkane)
~1370 & ~1390 Medium C-H bend (gem-dimethyl)
1000-1300 Strong C-O stretch (ether)

Mass Spectrometry

Electron ionization mass spectrometry of diisobutyl ether results in characteristic

fragmentation patterns.
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miz Relative Intensity Proposed Fragment lon
130 Low [M]* (Molecular ion)

87 High [M - C3H7]*

57 Very High (Base Peak) [CaHo]* (isobutyl cation)
41 High [CsHs]*

EX

perimental Protocols

Synthesis of Diisobutyl Ether

1. Williamson Ether Synthesis

This

method involves the reaction of an isobutyl halide with sodium isobutoxide.

e Reaction: (CHs)2CHCH20Na + (CH3)2CHCH2Br - ((CH3)2CHCH2)20 + NaBr

e Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium metal in an excess of anhydrous isobutanol under an inert atmosphere (e.g.,
nitrogen or argon).

Once the sodium has completely reacted to form sodium isobutoxide, cool the solution to

room temperature.

Slowly add isobutyl bromide to the reaction mixture with continuous stirring.

Heat the mixture to reflux for several hours to ensure the completion of the reaction.
After cooling, quench the reaction by carefully adding water.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and purify the diisobutyl
ether by distillation.
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2. Acid-Catalyzed Dehydration of Isobutanol
This method involves the dehydration of isobutanol using a strong acid catalyst.
e Reaction: 2 (CH3)2CHCH20H --(H2S04, heat)--> ((CH3)2CHCH2)20 + H20

e Procedure:

[e]

Place isobutanol in a distillation apparatus.

o Slowly and carefully add a catalytic amount of concentrated sulfuric acid while cooling the
flask in an ice bath.

o Heat the mixture to a temperature that allows for the distillation of the ether as it is formed,
while unreacted alcohol condenses and returns to the reaction flask. The formation of
diisobutyl ether can be a side reaction during the dehydration of isobutanol to isobutene.

[21[3][4][5]
o Collect the distillate, which will be a mixture of diisobutyl ether and water.

o Separate the organic layer, wash it with a dilute sodium bicarbonate solution and then with
water.

o Dry the ether over anhydrous calcium chloride and purify by a final distillation.

Determination of Physicochemical Properties

1. Boiling Point Determination

The boiling point can be determined using a simple distillation setup or a micro-boiling point
apparatus.

e Procedure (Simple Distillation):

o Place a small volume of purified diisobutyl ether in a distillation flask with a few boiling
chips.

o Set up a simple distillation apparatus with a condenser and a collection flask.
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o Heat the flask gently. The temperature at which the liquid actively boils and a stable
temperature is recorded on the thermometer in the vapor path is the boiling point.

2. Density Measurement

The density can be measured using a pycnometer or a digital density meter.

e Procedure (Pycnometer):

[e]

Weigh a clean, dry pycnometer.

[e]

Fill the pycnometer with diisobutyl ether, ensuring no air bubbles are trapped.

(¢]

Thermostat the pycnometer to a specific temperature (e.g., 20 °C).

[¢]

Weigh the filled pycnometer.

[¢]

The density is calculated by dividing the mass of the ether by the volume of the
pycnometer.

Safety and Handling

Diisobutyl ether is a highly flammable liquid and should be handled with appropriate safety
precautions.[6][7][8][9]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.

e Ventilation: Work in a well-ventilated area, preferably in a fume hood.

« Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[6][7][8][9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
oxidizing agents.[6][7][8][9]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Logical Workflow for Analysis
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The following diagram illustrates a typical workflow for the synthesis and characterization of
diisobutyl ether.

Characterization

Boiling Point Purity Check
Density Physical Property
Acid-Catalyzed Dehydration
Crude Product Distillation Pure Diisobutyl Ether NMR (1H, 13C) Structural Confirmation
Williamson Ether Synthesis
IR Spectroscopy Functional Group ID

Mass Spectrometry |—>| Molecular Weight and Fragmentation

Click to download full resolution via product page

Caption: Workflow for diisobutyl ether synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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